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Compound of Interest

Compound Name: 3-Fluoro-2-methanesulfonylaniline
CAS No.: 1499020-26-6
Cat. No.: B2602157
Get Quote
Introduction

3-Fluoro-2-methylaniline, also known as 3-fluoro-o-toluidine, is a fluorinated aromatic amine
that serves as a versatile building block in organic synthesis.[1][2][3][4] Its unique structural
features, a fluorine atom and a methyl group on the aniline scaffold, impart specific electronic
and steric properties that are highly valuable in the design and synthesis of complex molecules,
particularly in the pharmaceutical and agrochemical industries.[5] The presence of the fluorine
atom can significantly influence the pharmacokinetic and pharmacodynamic properties of a
molecule, including metabolic stability, lipophilicity, and binding affinity to biological targets.[5]

This guide provides a comprehensive overview of the key technical aspects of 3-Fluoro-2-
methylaniline, including its physicochemical properties, synthesis, applications, and safety
considerations.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Fluoro-2-methylaniline is presented in
the table below.
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Property Value Reference(s)
CAS Number 443-86-7 [11[2][4]
Molecular Formula C7HsFN [4]

Molecular Weight 125.14 g/mol [4]

Light yellow to yellow to
Appearance o [1]
orange clear liquid

Boiling Point 89-91 °C/15 mmHg [1]
Density 1.099 g/mL at 25 °C [1]
Refractive Index n20/D 1.542 [1]
Purity >98.0% (GC) [1]

Synthesis

While specific, detailed industrial synthesis protocols for 3-Fluoro-2-methylaniline are often
proprietary, a general understanding of its synthetic routes can be derived from established
organic chemistry principles. The synthesis of fluorinated anilines typically involves either the
introduction of a fluorine atom onto an existing aniline or methylaniline precursor or the
construction of the aromatic ring with the desired substitution pattern.

A plausible synthetic approach could involve the nitration of 2-fluorotoluene followed by the
reduction of the resulting nitro compound.
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Caption: Conceptual workflow for the synthesis of 3-Fluoro-2-methylaniline.
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Experimental Causality

Nitration: The nitration of 2-fluorotoluene is a standard electrophilic aromatic substitution.
The directing effects of the fluorine (ortho, para-directing but deactivating) and the methyl
group (ortho, para-directing and activating) will lead to a mixture of isomers. The separation
of the desired 3-fluoro-2-methyl-1-nitrobenzene isomer would be a critical and potentially
challenging step, likely relying on chromatographic or crystallization techniques.

Reduction: The reduction of the nitro group to an amine is a common and well-established
transformation. Methods such as catalytic hydrogenation (H2/Pd-C) or metal-acid reduction
(e.g., Fe, Sn, or Zn in the presence of an acid like HCI) are typically employed. The choice of
reducing agent can depend on factors like cost, scale, and functional group tolerance.

Applications in Research and Development

3-Fluoro-2-methylaniline is a valuable intermediate in the synthesis of more complex

molecules, particularly in the field of drug discovery.[5]

Pharmaceutical Synthesis: The fluorinated aniline moiety is a common feature in many active
pharmaceutical ingredients (APIs). The fluorine atom can enhance metabolic stability by
blocking sites of oxidative metabolism and can also increase the binding affinity of a drug to
its target protein through favorable electrostatic interactions.[5]

Agrochemicals: Similar to pharmaceuticals, the incorporation of fluorine into agrochemical
compounds can improve their efficacy and metabolic stability.

Material Science: Fluorinated organic compounds are also used in the development of
advanced materials with specific properties.

A notable application of 3-Fluoro-2-methylaniline is in the synthesis of heterocyclic compounds.

For instance, it has been used in the synthesis of 2-amino-1,7,9-trimethylimidazo[4,5-

glquinoxaline, a mutagenic compound isolated from beef extract.

Safety and Handling

3-Fluoro-2-methylaniline is a hazardous chemical and should be handled with appropriate

safety precautions.
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Hazard Identification

o Health Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[1][2] Causes skin
and serious eye irritation.[1][2]

e Physical Hazards: Combustible liquid.[1]

Recommended Handling Procedures

The following is a general protocol for handling 3-Fluoro-2-methylaniline in a laboratory setting.
Personal Protective Equipment (PPE):

e Eye Protection: Chemical safety goggles and/or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Lab coat and appropriate footwear.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

Handling and Storage:

Keep away from heat, sparks, and open flames.[2]

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Avoid breathing vapors or mist.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

First Aid Measures

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[2]
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« If on Skin: Wash with plenty of water. Call a poison center or doctor if you feel unwell.[2]

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[2]

e If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

Conclusion

3-Fluoro-2-methylaniline is a key building block in modern organic synthesis, offering a
valuable scaffold for the development of new pharmaceuticals and other advanced materials.
Its unique combination of a fluorine atom and a methyl group on the aniline ring provides
chemists with a tool to fine-tune the properties of target molecules. As with any chemical
reagent, a thorough understanding of its properties and adherence to strict safety protocols are
essential for its safe and effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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